Cas no 2172282-28-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• CAS No: 2172282-28-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6330287
• PubChem ID: 165538293
• Update Time: 2025-10-30

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• 2172282-28-7
• EN300-1520236
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-18(15-24(29)27-13-12-17(2)14-25(30)31)28-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： OLHGHGFWJSANNI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid

Recent Advances in the Study of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS: 2172282-28-7)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS: 2172282-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key findings from recent research is the role of this compound in enhancing the stability and bioavailability of peptide-based drugs. The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure is particularly noteworthy, as it provides a reversible protection strategy for amino groups during solid-phase peptide synthesis (SPPS). This feature has been leveraged in the development of new anticancer peptides, where the compound acts as a linker to improve cellular uptake and reduce degradation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid in the synthesis of protease-resistant peptide analogs. The study highlighted its utility in creating stable peptide-drug conjugates (PDCs) that exhibit prolonged half-lives in vivo. These findings open new avenues for the design of next-generation biotherapeutics with improved pharmacokinetic profiles.

Another significant development involves the use of this compound in the field of neurodegenerative disease research. A recent preprint on bioRxiv detailed its incorporation into amyloid-beta (Aβ) peptide analogs, which are being investigated as potential inhibitors of amyloid fibril formation. The study reported that derivatives of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid showed promising activity in disrupting Aβ aggregation, a hallmark of Alzheimer's disease pathology.

From a synthetic chemistry perspective, advances in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly important for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

Looking forward, researchers anticipate that 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid will play an increasingly important role in the development of peptide-based therapeutics. Its versatility as a synthetic intermediate, combined with its favorable physicochemical properties, makes it a valuable tool for medicinal chemists. Ongoing studies are exploring its potential in mRNA delivery systems and as a component of self-assembling peptide nanomaterials for regenerative medicine applications.